Cas no 3752-24-7 (4,5,6,7-tetrahydro-1H-1,3-benzodiazole)

4,5,6,7-Tetrahydro-1H-1,3-benzodiazole is a heterocyclic compound featuring a fused bicyclic structure consisting of a cyclohexene ring and a diazole moiety. This scaffold is of interest in medicinal and synthetic chemistry due to its potential as a versatile intermediate for the development of pharmacologically active molecules. The saturated cyclohexene ring enhances stability while the diazole group offers sites for further functionalization. Its rigid yet modifiable structure makes it suitable for applications in ligand design and small-molecule synthesis. The compound’s balanced lipophilicity and electronic properties contribute to its utility in drug discovery, particularly in targeting central nervous system (CNS) and enzyme-related pathways.

4,5,6,7-tetrahydro-1H-1,3-benzodiazole structure

3752-24-7 structure

Product Name:4,5,6,7-tetrahydro-1H-1,3-benzodiazole

CAS No:3752-24-7

MF:C₇H₁₀N₂

MW:122.167701244354

MDL:MFCD00829762

CID:311917

PubChem ID:304263

Update Time:2025-05-19

4,5,6,7-tetrahydro-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

- 4,5,6,7-Tetrahydro-1H-benzo[d]imidazole
- 1H-Benzimidazole,4,5,6,7-tetrahydro-
- 4,5,6,7-TETRAHYDRO-1H-BENZIMIDAZOLE
- 4,5,6,7-tetrahydro-1H-benzoimidazole
- 4,5,6,7-tetrahydrobenzimidazol
- 4,5,6,7-tetrahydrobenzimidazole
- Tetrahydrobenzimidazole
- Tetrahydrobenzoimidazole
- 1H-benzimidazole, 4,5,6,7-tetrahydro-
- 4,5,6,7-tetrahydro-1H-1,3-benzodiazole
- 3,4,5,6,7-pentahydrobenzimidazole
- NSC195331
- PubChem8058
- PubChem8043
- 4,5,6,7-Tetrahydro-4H-benzo[d]imidazole
- KAWYASGZISVRAL-UHFFFAOYSA-N
- 4,5,6,7-tetrahydro-benzimidazole
- STL227702
- Z1198155272
- J-014765
- F3055-0232
- MFCD00829762
- FT-0652333
- AKOS025394659
- 3752-24-7
- DS-12306
- A823723
- SY034656
- EN300-120423
- VU0421889-2
- FT-0652092
- NSC-195331
- SCHEMBL234731
- A874080
- CS-W005503
- SCHEMBL3027234
- DTXSID70958605
- AKOS000267868
- MDL： MFCD00829762
- Inchi： 1S/C7H10N2/c1-2-4-7-6(3-1)8-5-9-7/h5H,1-4H2,(H,8,9)
- InChI Key： KAWYASGZISVRAL-UHFFFAOYSA-N
- SMILES： N1C=NC2=C1CCCC2

Computed Properties

Exact Mass: 122.0845
Monoisotopic Mass: 122.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 28.7
XLogP3: 1.1

Experimental Properties

Density: 1.133
Boiling Point: 335°C at 760 mmHg
Flash Point: 183.6 °C
Refractive Index: 1.573
PSA: 28.68
LogP: 1.28850

4,5,6,7-tetrahydro-1H-1,3-benzodiazole Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

4,5,6,7-tetrahydro-1H-1,3-benzodiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PO089-1g	4,5,6,7-tetrahydro-1H-1,3-benzodiazole	3752-24-7	98%	1g	380.0CNY	2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PO089-5g	4,5,6,7-tetrahydro-1H-1,3-benzodiazole	3752-24-7	98%	5g	1546.0CNY	2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PO089-100mg	4,5,6,7-tetrahydro-1H-1,3-benzodiazole	3752-24-7	98%	100mg	44CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PO089-250mg	4,5,6,7-tetrahydro-1H-1,3-benzodiazole	3752-24-7	98%	250mg	119CNY	2021-05-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T841837-1g	4,5,6,7-Tetrahydro-1H-benzo[d]imidazole	3752-24-7	98%	1g	276.30	2021-05-17
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB00565-10g	4,5,6,7-tetrahydro-1h-benzimidazole	3752-24-7	95	10g	$300	2021-06-26
Fluorochem	221444-5g	4,5,6,7-Tetrahydro-1H-benzo[d]imidazole	3752-24-7	95%	5g	￡131.00	2022-03-01
Fluorochem	221444-10g	4,5,6,7-Tetrahydro-1H-benzo[d]imidazole	3752-24-7	95%	10g	￡252.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PO089-200mg	4,5,6,7-tetrahydro-1H-1,3-benzodiazole	3752-24-7	98%	200mg	102.0CNY	2021-08-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T38140-250mg	4,5,6,7-Tetrahydro-1H-benzo[d]imidazole	3752-24-7	98%	250mg	¥35.0	2023-09-06

4,5,6,7-tetrahydro-1H-1,3-benzodiazole Suppliers

Amadis Chemical Company Limited

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(CAS:3752-24-7)4,5,6,7-tetrahydro-1H-1,3-benzodiazole

Order Number:A874080

Stock Status:in Stock

Quantity:10g/25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:42

Price ($):159.0/398.0

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Amadis Chemical Company Limited

(CAS:3752-24-7)4,5,6,7-tetrahydro-1H-1,3-benzodiazole

Purity:99%/99%

Quantity:10g/25g

Price ($):159.0/398.0